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Compound of Interest

Compound Name: Cartap

Cat. No.: B107815

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cartap hydrochloride
for the control of chewing and sucking pests in various vegetable crops. The information is
intended to guide researchers in designing and executing robust experiments to evaluate the
efficacy and understand the mode of action of this insecticide.

Active Ingredient Profile: Cartap Hydrochloride

Cartap hydrochloride is a nereistoxin analogue insecticide.[1][2][3][4] It functions as a systemic
insecticide with both contact and stomach action, making it effective against a broad spectrum
of chewing and sucking insect pests.[1][3][5][6]

Mode of Action: Cartap hydrochloride acts as a nicotinic acetylcholine receptor (nAChR)
blocker in the central nervous system of insects.[1][7][8][9] It competitively displaces
acetylcholine at the receptor site, which blocks cholinergic transmission.[7][10] This disruption
of nerve impulses leads to paralysis and ultimately the death of the insect due to starvation.[1]
[2] While it is a derivative of nereistoxin, Cartap can directly induce neurotoxicity by blocking
the nAChR channel.[7][10]

Target Pests and Vegetable Crops

Cartap has demonstrated efficacy against a wide range of economically important pests in
vegetable production.
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Table 1: Target Pests and Vegetable Crops for Cartap Application

Target Pest

Scientific Name

Vegetable Crop(s)

Diamondback Moth

Plutella xylostella

Cabbage, Cauliflower,
Broccoli, Knol Khol[1][5][11]

[L2][13][14][15][16]
American Leafminer Liriomyza trifolii Tomatoes[17]
Potato Leaf Miner Liriomyza huidobrensis Potatoes[17]

Leaf Miner Liriomyza spp. Peas, Tomatoes[2][5]

Whitefly Bemisia tabaci Tomatoes, Brinjal, Okra[2][18]

Shoot and Fruit Borer Leucinodes orbonalis Brinjal[2]

Fruit Borer Earias vittella Okra[18]

Jassids Amrasca biguttula biguttula Brinjal, Okra[2][18]

Aphids Various spp. Cucurbits, Peach[5]

Thrips Various spp. Cucherits, Potatoes, Onion,
Garlic, Ornamentals[5]

Flea Beetle Various spp. Cucurbits[5]

Squash Beetle

Epilachna spp.

Cucurbits[5]

Potatoes, Garlic, Onion,

Cutworm Various spp. Peach[s]

Agromyzidae (Leaf-mining flies) Vegetables[1][19][20]
Coleoptera (Beetles) Vegetables[1][19][20]
Lepidoptera (Moths and Bultterflies) Vegetables[1][19][20]

Efficacy Data

The following tables summarize quantitative data from various studies on the efficacy of Cartap

against key vegetable pests.
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Table 2: Efficacy of Cartap Hydrochloride 50% SP against Diamondback Moth (Plutella

xylostella) on Cabbage

o Mean Larval )

Study Application . . Cost-Benefit

Population Yield (q/ha) .
Reference Rate Ratio

(per plant)
[12] 0.5 mliL 1.86 215 1:4.8
[13] 375 ml/ha - 24.75 ( kg/plot) -

o Significantly

Significantly ]
[14] 375 ml/ha higher than -

reduced

control

Note: Direct comparison between studies may be limited due to variations in experimental

conditions.

Table 3: Efficacy of a Pre-mix Formulation of Cartap Hydrochloride 50% SP + Buprofezin 10%

EC against Pests on Okra[18]

Application Rate (ml/ha) Pest Population Reduction (%)

600 Fruit Borer (Earias vittella) 73.07

750 Fruit Borer (Earias vittella) 75.51
Jassid (Amrasca biguttula

600 _ 59.33
biguttula)
Jassid (Amrasca biguttula

750 _ 60.87
biguttula)

600 Whitefly (Bemisia tabaci) 69.46

750 Whitefly (Bemisia tabaci) 70.91

Application Protocols
Field Efficacy Trial Protocol (General)
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This protocol provides a general framework for conducting field trials to evaluate the efficacy of
Cartap formulations. Researchers should adapt this protocol to specific local conditions and
target pests.

Objective: To determine the field efficacy of Cartap hydrochloride in controlling a target pest on
a specific vegetable crop.

Experimental Design:

e Design: Randomized Complete Block Design (RCBD) with a minimum of three replications.
[12]

e Plot Size: To be determined based on crop and available land, ensuring an adequate number
of plants for sampling (e.g., 2 rows x 6 m).[21]

e Treatments:
o Untreated Control (water spray)

o Cartap formulation at various application rates (e.g., recommended rate, half rate, double
rate)

o Positive control (a standard insecticide with known efficacy against the target pest)
Procedure:

» Site Selection and Preparation: Choose a field with a history of the target pest infestation.
Prepare the land according to standard agronomic practices for the selected vegetable crop.
[21]

o Crop Establishment: Plant or transplant the vegetable crop uniformly across all plots.

» Pest Monitoring: Monitor the field regularly for the presence of the target pest. Initiate
treatments when the pest population reaches a pre-determined economic threshold.[11]

o Treatment Application:
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o Calibrate spray equipment (e.g., CO2-pressurized backpack sprayer) to ensure accurate
and uniform application.[22]

o Prepare spray solutions according to the treatment plan. For soluble powders (SP), ensure
complete dissolution.

o Apply the treatments to the respective plots, ensuring thorough coverage of the plant
foliage. Avoid spray drift between plots.

o Data Collection:

o Pre-treatment count: Record the pest population (e.g., number of larvae per plant, number
of adults per leaf) one day before the first application.[14]

o Post-treatment counts: Record pest populations at regular intervals after application (e.g.,
1, 3,5, 7, and 14 days after treatment).[14]

o Phytotoxicity assessment: Visually inspect plants for any signs of phytotoxicity (e.g., leaf
burn, stunting) at each observation interval.

o Yield data: At harvest, measure the marketable yield from each plot.[12][13]

o Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,
ANOVA) to determine significant differences between treatments.

Residue Analysis Protocol (General - HPLC Method)

This protocol outlines a general procedure for determining Cartap residues in vegetable
samples using High-Performance Liquid Chromatography (HPLC).

Objective: To quantify the residue levels of Cartap hydrochloride in vegetable samples
following field application.

Materials:

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis or Mass Spectrometer).[23][24]
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Analytical column suitable for pesticide analysis.

Certified analytical standard of Cartap hydrochloride.

Solvents (e.g., acetonitrile, water) of HPLC grade.

Extraction and clean-up materials (e.g., QUEChERS kits, solid-phase extraction cartridges).
[25][26]

Procedure:

o Sample Collection: Collect representative samples of the treated vegetable crop at various
pre-harvest intervals (e.g., 0, 1, 3, 7, 14 days after the last application).

e Sample Preparation:
o Homogenize the vegetable samples.
o Weigh a representative sub-sample.
» Extraction:

o Extract the sample using an appropriate solvent (e.g., acetonitrile) and method (e.g.,
QUEChERS).[26] This typically involves shaking or blending the sample with the solvent.

e Clean-up:

o Remove interfering co-extractives from the sample extract using techniques like dispersive
solid-phase extraction (d-SPE) or solid-phase extraction (SPE) cartridges.[25]

e Analysis:
o Prepare a series of calibration standards from the certified analytical standard.
o Inject the cleaned-up sample extracts and calibration standards into the HPLC system.
o Identify and quantify Cartap based on its retention time and the calibration curve.

» Data Reporting: Report the residue levels in mg/kg (ppm) of the fresh vegetable sample.
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Resistance Management

To delay the development of insecticide resistance, it is crucial to implement a resistance
management strategy.

e Mode of Action Group: Cartap hydrochloride belongs to the IRAC Group 14 (Nereistoxin
analogues).[17]

» Rotation: Avoid the exclusive and repeated use of Cartap. Rotate with insecticides from
different IRAC groups that have different modes of action.[16][17]

¢ Integrated Pest Management (IPM): Incorporate Cartap into an IPM program that includes
biological, cultural, and other chemical control methods.[2][3][4][6][17]
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Caption: Mode of action of Cartap hydrochloride at the insect synapse.

Experimental Workflow
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Caption: General workflow for evaluating Cartap in vegetables.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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